Cas no 5554-58-5 (1,3-Dimethyl-2,6-diphenylpiperidin-4-one)

• Product Name: 1,3-Dimethyl-2,6-diphenylpiperidin-4-one
• CAS No: 5554-58-5
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD00418628
• CID: 944119
• PubChem ID: 284052
• Update Time: 2025-07-18

1,3-Dimethyl-2,6-diphenylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2,6-diphenylpiperidin-4-one
• 1,3-dimethyl-2,6-diphenylpiperidin-4-one(SALTDATA: FREE)
• 1,3-dimethyl-cis-2,6-diphenyl-4-piperidone
• 1,3-dimethyl-2,6-diphenyl-piperidin-4-one
• 1,3-Dimethyl-2,6-diphenyl-4-piperidinone
• AKOS021990456
• CHEMBL1370310
• ChemDiv2_003614
• SR-01000435684-1
• SMR000091619
• STL297449
• CS-0322926
• DS-014968
• 1,3-dimethyl-2,6-diphenyl-4-piperidone
• 4-chloro-N-[1-(5-methyl-2-furyl)ethylideneamino]benzamide
• NSC139645
• Oprea1_014159
• CL-268388
• HMS1379E06
• 5554-58-5
• AKOS000568009
• AB00080333-01
• Oprea1_452209
• HMS2250C14
• NSC-139645
• MLS000114186
• BS-38033
• IDI1_002329
• CHEMBRDG-BB 5315297
• DTXSID60300876
• DTXSID101283000
• 5315-29-7
• SR-01000435684
• MFCD00418628

• MDL： MFCD00418628
• Inchi： 1S/C19H21NO/c1-14-18(21)13-17(15-9-5-3-6-10-15)20(2)19(14)16-11-7-4-8-12-16/h3-12,14,17,19H,13H2,1-2H3
• InChI Key： DZCQBSKDIIAQHT-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)N(C)C(C2C=CC=CC=2)C1C

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.064
• Boiling Point: 416°C at 760 mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.561
• PSA: 20.31000
• LogP: 3.94760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1,3-Dimethyl-2,6-diphenylpiperidin-4-one

Introduction to 1,3-Dimethyl-2,6-diphenylpiperidin-4-one (CAS No. 5554-58-5)

1,3-Dimethyl-2,6-diphenylpiperidin-4-one, also known by its CAS number 5554-58-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidinones and is characterized by its unique molecular structure, which includes two phenyl groups and two methyl groups attached to a piperidine ring. The structural complexity of 1,3-Dimethyl-2,6-diphenylpiperidin-4-one makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of 1,3-Dimethyl-2,6-diphenylpiperidin-4-one is C₁₇H₂₀N₂O, and its molecular weight is approximately 260.35 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation and cyclization steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound, making it more accessible for research and development purposes.

In the context of medicinal chemistry, 1,3-Dimethyl-2,6-diphenylpiperidin-4-one has been studied for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its activity as a modulator of various biological targets. For instance, studies have shown that this compound can interact with specific receptors and enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability to modulate these targets suggests that 1,3-Dimethyl-2,6-diphenylpiperidin-4-one could be a valuable tool in the discovery of new therapeutic strategies.

Beyond its potential in neurological disorders, 1,3-Dimethyl-2,6-diphenylpiperidin-4-one has also been investigated for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including cardiovascular diseases and autoimmune disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory conditions.

The pharmacokinetic properties of 1,3-Dimethyl-2,6-diphenylpiperidin-4-one have also been studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential for clinical development.

In recent years, there has been a growing interest in the use of computational methods to predict the biological activity and potential side effects of new compounds. Molecular modeling and virtual screening techniques have been employed to study the interactions between 1,3-Dimethyl-2,6-diphenylpiperidin-4-one and various biological targets. These computational approaches have provided valuable insights into the mechanism of action and have guided the design of more potent derivatives.

Clinical trials are an essential step in the drug development process, and preliminary studies involving 1,3-Dimethyl-2,6-diphenylpiperidin-4-one have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and has shown efficacy in reducing symptoms associated with certain neurological disorders. These findings have paved the way for further clinical evaluation and potential approval as a new therapeutic agent.

The environmental impact of pharmaceutical compounds is an important consideration in their development. Studies on the biodegradability and ecotoxicity of 1,3-Dimethyl-2,6-diphenylpiperidin-4-one have indicated that it has minimal environmental impact when used responsibly. This is an important factor in ensuring sustainable drug development practices.

In conclusion, 1,3-Dimethyl-2,6-diphenylpiperidin-4-one (CAS No. 5554-58-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents targeting neurological disorders and inflammatory conditions. Ongoing research continues to uncover new applications and optimize its properties for clinical use.